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Compound of Interest

Compound Name:
8-Oxa-2-azaspiro[4.5]decane-1,3-

dione

CAS No.: 90607-23-1

Cat. No.: B3058632

Get Quote

Spirocyclic systems, characterized by two rings sharing a single atom, are of significant interest

in drug discovery. Their rigid, three-dimensional structures provide a unique conformational

landscape that can enhance binding affinity and selectivity for biological targets. This guide

focuses on the PubChem data for 8-Oxa-2-azaspiro[4.5]decane-1,3-dione. However, a critical

analysis of available data reveals that a closely related isomer, 8-Oxa-1,3-

diazaspiro[4.5]decane-2,4-dione (PubChem CID: 217651), is more extensively characterized.

The latter incorporates a hydantoin ring, a privileged scaffold known for a wide range of

biological activities including anticonvulsant, anticancer, and anti-inflammatory properties.[1]

This document will provide a comprehensive overview of the well-documented isomer (CID

217651) as a representative of this structural class, covering its chemical properties, safety

data, and the broader pharmacological context of spiro-hydantoins. We will also present the

limited available data for the specifically requested 8-Oxa-2-azaspiro[4.5]decane-1,3-dione to

ensure a complete analysis.
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Compound Profile: 8-Oxa-1,3-diazaspiro[4.5]decane-
2,4-dione (PubChem CID: 217651)
This molecule features a spirocyclic fusion of a tetrahydropyran ring and a hydantoin

(imidazolidine-2,4-dione) ring. This structure is the primary subject of available public data.

Chemical Identifiers and Descriptors
A unique chemical identity is established through various standard nomenclature systems.

These identifiers are crucial for unambiguous database searching and regulatory

documentation.

Identifier Value Source

PubChem CID 217651 PubChem[2]

IUPAC Name

8-oxa-1,3-

diazaspiro[4.5]decane-2,4-

dione

PubChem[2]

CAS Number 39124-19-1 PubChem[2], BOC Sciences[3]

Molecular Formula C₇H₁₀N₂O₃ PubChem[2]

Canonical SMILES C1COCCC12C(=O)NC(=O)N2 PubChem[2]

InChIKey
ZJAGHKBPSTXBRB-

UHFFFAOYSA-N
PubChem[2]

Physicochemical Properties (Computed)
The following properties are computationally predicted by PubChem and provide insight into

the molecule's expected behavior in biological and chemical systems.[2]
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Property Value Unit

Molecular Weight 170.17 g/mol

Monoisotopic Mass 170.06914219 Da

XLogP3 -0.8

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 0

Topological Polar Surface Area 67.4 Å²

Safety and Hazard Information
Based on notifications to the ECHA C&L Inventory, this compound is classified with the

following hazards. Standard personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, should be used when handling this chemical.[2][4]

GHS Classification Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Irritation H319 Causes serious eye irritation

This GHS information is based on a single notification to the ECHA C&L inventory and may not

be exhaustive.[2]

Synthesis and Pharmacological Context
While specific synthesis routes for 8-Oxa-1,3-diazaspiro[4.5]decane-2,4-dione are not detailed

in the provided search results, the synthesis of related spiro-hydantoins often follows

established organic chemistry pathways. A general, conceptual approach is outlined below.
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Conceptual Synthetic Workflow
The synthesis of spiro-hydantoins can often be achieved through a multi-step process starting

from a suitable ketone, which serves as the precursor for the spirocyclic core. The Bucherer-

Bergs reaction or related pathways are common for creating the hydantoin moiety.

Tetrahydropyran-4-one
(Starting Material)

Reaction with KCN
and (NH4)2CO3

(Bucherer-Bergs Reaction)

Step 1

Formation of Spiro-Hydantoin Core

Step 2

8-Oxa-1,3-diazaspiro[4.5]decane-2,4-dione
(Final Product)

Cyclization

Click to download full resolution via product page

Caption: Conceptual workflow for spiro-hydantoin synthesis.

Biological Significance of the Hydantoin Scaffold
The hydantoin ring present in CID 217651 is a well-established "privileged scaffold" in

medicinal chemistry. Molecules containing this core structure have demonstrated a wide array

of pharmacological activities.[1] This suggests that 8-Oxa-1,3-diazaspiro[4.5]decane-2,4-dione

could be a valuable building block or lead compound for drug discovery programs.
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Core Scaffold

Potential Therapeutic Applications

Spiro-Hydantoin Core
(e.g., CID 217651)

Anticonvulsant

Anticancer

Anti-inflammatory

Antiviral

Click to download full resolution via product page

Caption: The spiro-hydantoin core and its potential applications.

Compound Profile: 8-Oxa-2-azaspiro[4.5]decane-1,3-
dione
This is the compound originally specified in the topic. It features a succinimide ring rather than

a hydantoin ring. Publicly available experimental data for this molecule is very limited; the

information below is derived from computational predictions found on PubChemLite.[5]

Chemical Identifiers and Predicted Properties
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Identifier Value Source

Molecular Formula C₈H₁₁NO₃ PubChemLite[5]

SMILES C1COCCC12CC(=O)NC2=O PubChemLite[5]

InChIKey
IHCTUJSPEDLQRV-

UHFFFAOYSA-N
PubChemLite[5]

Monoisotopic Mass 169.0739 Da

XlogP (predicted) -0.8

The synthesis of this spiro-succinimide could potentially be achieved from tetrahydropyran-4-

one and reagents suitable for forming the succinimide ring, though specific protocols were not

identified.

Conclusion
While the query specified 8-Oxa-2-azaspiro[4.5]decane-1,3-dione, the landscape of available

scientific data points to its isomer, 8-Oxa-1,3-diazaspiro[4.5]decane-2,4-dione (CID 217651), as

the more thoroughly documented compound. This guide has provided a detailed summary of

the chemical identifiers, computed properties, and safety information for this spiro-hydantoin.

The established pharmacological importance of the hydantoin scaffold suggests that CID

217651 and related compounds are of significant interest for further research and development

in medicinal chemistry. The lack of extensive data on the spiro-succinimide isomer highlights a

potential area for future investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. 8-Oxa-1,3-diazaspiro(4.5)decane-2,4-dione | C7H10N2O3 | CID 217651 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. buildingblock.bocsci.com [buildingblock.bocsci.com]

4. capotchem.com [capotchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/publication/344569584_Synthesis_of_8-oxa-2-azaspiro45decane
https://www.capotchem.com/msds/39124-19-1.html
https://www.benchchem.com/product/b3058632/docs?utm_src=pdf-body#introduction-navigating-spirocyclic-scaffolds-in-medicinal-chemistry
https://pubchemlite.cheminfo.org/compound/43608943
https://pubmed.ncbi.nlm.nih.gov/8159150/
https://pubchem.ncbi.nlm.nih.gov/compound/25220538
https://www.sciencedirect.com/science/article/pii/S0960894X2400325X
https://www.benchchem.com/product/b3058632?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1422-8599/2021/2/M1228
https://pubchem.ncbi.nlm.nih.gov/compound/8-Oxa-1_3-diazaspiro_4.5_decane-2_4-dione
https://pubchem.ncbi.nlm.nih.gov/compound/8-Oxa-1_3-diazaspiro_4.5_decane-2_4-dione
https://buildingblock.bocsci.com/product/8-oxa-1-3-diazaspiro-4-5-decane-2-4-dione-cas-39124-19-1-315891.html
https://www.capotchem.com/doc/viewmsds_39124-19-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. PubChemLite - 8-oxa-2-azaspiro[4.5]decane-1,3-dione (C8H11NO3)
[pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [Introduction: Navigating Spirocyclic Scaffolds in
Medicinal Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3058632/docs#introduction-navigating-spirocyclic-
scaffolds-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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